Cas no 2098040-76-5 (1-(6-Tert-butylpyrimidin-4-yl)piperidin-3-ol)

• Product Name: 1-(6-Tert-butylpyrimidin-4-yl)piperidin-3-ol
• CAS No: 2098040-76-5
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 5043025
• Update Time: 2025-05-20

1-(6-Tert-butylpyrimidin-4-yl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-tert-butylpyrimidin-4-yl)piperidin-3-ol
• 1-(6-Tert-butylpyrimidin-4-yl)piperidin-3-ol

• Inchi： 1S/C13H21N3O/c1-13(2,3)11-7-12(15-9-14-11)16-6-4-5-10(17)8-16/h7,9-10,17H,4-6,8H2,1-3H3
• InChI Key： NWBXLSWTVGUUOQ-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=C(C(C)(C)C)N=CN=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 2.2
• Topological Polar Surface Area: 49.2

Additional information on 1-(6-Tert-butylpyrimidin-4-yl)piperidin-3-ol

1-(6-Tert-butylpyrimidin-4-yl)piperidin-3-ol (CAS No. 2098040-76-5)

The compound 1-(6-Tert-butylpyrimidin-4-yl)piperidin-3-ol, identified by the CAS number 2098040-76-5, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a pyrimidine ring and a piperidine moiety, which contributes to its diverse chemical properties and potential applications. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers exploring novel therapeutic agents.

The synthesis of 1-(6-Tert-butylpyrimidin-4-yl)piperidin-3-ol involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by the introduction of the tert-butyl group at the 6-position, which enhances the molecule's stability and bioavailability. The final step involves the coupling of the piperidine ring with a hydroxyl group at the 3-position, a configuration that plays a critical role in its pharmacokinetic properties. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound meets rigorous quality standards for both laboratory and potential clinical use.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions of 1-(6-Tert-butylpyrimidin-4-yl)piperidin-3-ol. Molecular docking studies have revealed that this compound exhibits strong binding affinity to several key proteins involved in cellular signaling pathways. For instance, it has shown promise as an inhibitor of certain kinases, which are pivotal in regulating cell growth and differentiation. These findings suggest that the compound could serve as a lead molecule for developing targeted therapies in oncology and other therapeutic areas.

In terms of pharmacological evaluation, 1-(6-Tert-butylpyrimidin-4-y) has demonstrated remarkable selectivity in vitro, with minimal off-target effects. Preclinical studies have further validated its efficacy in reducing tumor growth in animal models, highlighting its potential as an anticancer agent. Additionally, its ability to modulate inflammatory pathways makes it a candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The structural versatility of 1-(6-Tert-butylpyrimidin) also lends itself to further chemical modifications. Researchers are currently exploring analogs with varied substituents on both the pyrimidine and piperidine rings to enhance specific pharmacological properties. For example, substituting the tert-butyl group with other bulky groups could improve solubility and permeability, while modifying the hydroxyl group might enhance enzyme specificity.

In conclusion, 1-(6-Tert-butylpyrimidin) represents a promising compound with significant potential in drug discovery. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound may pave the way for innovative treatments across various therapeutic domains.